Cas no 20712-09-8 (3-methyl-2,1-benzothiazole)
3-methyl-2,1-benzothiazole structure
Product Name:3-methyl-2,1-benzothiazole
CAS No:20712-09-8
MF:C8H7NS
MW:149.212880373001
CID:2840795
PubChem ID:529491
Update Time:2025-04-21
3-methyl-2,1-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2,1-benzothiazole
- 3-methylbenz[c]isothiazole
- 3-Methyl-2,1-benzisothiazole
- 20712-09-8
- DTXSID301309167
- SCHEMBL12799106
- YJRLOOVPHLBHIZ-UHFFFAOYSA-N
- 2,1-Benzisothiazole, 3-methyl-
- 1,2-Benzoisothiazole, 3-methyl
- CCRIS 8327
-
- Inchi： 1S/C8H7NS/c1-6-7-4-2-3-5-8(7)9-10-6/h2-5H,1H3
- InChI Key： YJRLOOVPHLBHIZ-UHFFFAOYSA-N
- SMILES： S1C(C)=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 149.02992040g/mol
- Monoisotopic Mass: 149.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.1Ų
3-methyl-2,1-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-311658-1.0g |
3-methyl-2,1-benzothiazole |
20712-09-8 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-311658-1g |
3-methyl-2,1-benzothiazole |
20712-09-8 | 1g |
$0.0 | 2023-09-05 |
3-methyl-2,1-benzothiazole Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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